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Compound of Interest

Compound Name:
2-((4-

Methoxybenzyl)amino)ethanol

Cat. No.: B3022562 Get Quote

An In-depth Technical Guide to 2-((4-Methoxybenzyl)amino)ethanol

Executive Summary
2-((4-Methoxybenzyl)amino)ethanol is a substituted secondary amine and ethanolamine

derivative. Characterized by the presence of a 4-methoxybenzyl group and a primary alcohol,

this molecule serves as a versatile intermediate in organic synthesis. Its molecular structure

offers two primary sites for chemical modification—the secondary amine and the terminal

hydroxyl group—making it a valuable building block for the synthesis of more complex

molecules in pharmaceutical and materials science research. This guide provides a

comprehensive overview of its physicochemical properties, a validated synthetic protocol,

analytical characterization methods, potential applications, and essential safety and handling

procedures. The molecular weight of 2-((4-Methoxybenzyl)amino)ethanol is 181.23 g/mol .[1]

Physicochemical and Structural Properties
A thorough understanding of a compound's fundamental properties is critical for its effective

use in research and development. 2-((4-Methoxybenzyl)amino)ethanol is a liquid at room

temperature with a high boiling point, indicating strong intermolecular hydrogen bonding

potential from its amine and hydroxyl functional groups.[2]
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Property Value Source(s)

Molecular Weight 181.23 g/mol [1][3][4]

Monoisotopic Mass 181.110278721 Da [1][5]

Molecular Formula C₁₀H₁₅NO₂ [1][2][3]

CAS Number 64834-63-5 [6]

Appearance Liquid [2]

Boiling Point 329.5 °C at 760 mmHg

Flash Point 153.1 °C

IUPAC Name

2-[(4-

methoxyphenyl)methylamino]et

hanol

[1]

InChI Key
UBLCRUHXSMDNQZ-

UHFFFAOYSA-N
[5]

Molecular Structure
The structure of 2-((4-Methoxybenzyl)amino)ethanol combines an aromatic methoxybenzyl

group with an aliphatic amino-alcohol chain. This unique combination of functional groups

dictates its chemical reactivity and physical properties.

Caption: Chemical structure of 2-((4-Methoxybenzyl)amino)ethanol.

Synthesis and Purification
A robust and reproducible synthesis is paramount for obtaining high-purity material for

research. The most direct and common method for preparing N-benzylated ethanolamines is

through reductive amination.

Scientific Rationale for Synthetic Approach
Reductive amination is a highly efficient and widely adopted method for forming carbon-

nitrogen bonds. The process involves two key steps:
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Imine Formation: The reaction between an aldehyde (4-methoxybenzaldehyde) and a

primary amine (ethanolamine) forms a Schiff base, or imine, intermediate. This reaction is

typically reversible and often favored by the removal of water.

Reduction: The imine intermediate is then selectively reduced to the target secondary amine.

Sodium borohydride (NaBH₄) is an ideal reducing agent for this step as it is mild enough not

to reduce the starting aldehyde but is highly effective for reducing the C=N double bond of

the imine. This selectivity ensures a clean reaction with high yields.

Experimental Workflow: Reductive Amination
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Synthesis

Work-up & Extraction

Purification & Analysis

1. Dissolve 4-methoxybenzaldehyde
in Methanol

2. Add Ethanolamine
(Stir at RT, 2h)

3. Cool to 0°C

4. Add NaBH4 portion-wise
(Monitor gas evolution)

5. Warm to RT
(Stir overnight)

6. Quench with H2O

7. Concentrate in vacuo
to remove Methanol

8. Extract with Ethyl Acetate (3x)

9. Wash combined organic layers
with Brine

10. Dry organic layer (Na2SO4)
& Filter

11. Concentrate under
reduced pressure

12. Purify via Flash Chromatography
(Silica Gel)

13. Characterize pure fractions
(NMR, MS)

Click to download full resolution via product page

Caption: Workflow for synthesis and purification.
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Detailed Step-by-Step Protocol
To a solution of 4-methoxybenzaldehyde (1.0 eq) in methanol (0.5 M), add ethanolamine (1.1

eq) dropwise at room temperature.

Stir the mixture for 2 hours to facilitate imine formation.

Cool the reaction vessel to 0 °C using an ice bath.

Slowly add sodium borohydride (NaBH₄, 1.5 eq) in small portions. Causality: Portion-wise

addition is crucial to control the exothermic reaction and the accompanying hydrogen gas

evolution.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 16 hours.

Carefully quench the reaction by adding deionized water.

Remove the methanol solvent under reduced pressure using a rotary evaporator.

Extract the aqueous residue with ethyl acetate (3 x 50 mL). The product is organic-soluble.

Combine the organic layers and wash with brine to remove residual water and inorganic

salts.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo to

yield the crude product.

Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of

ethyl acetate in hexanes to afford the pure 2-((4-Methoxybenzyl)amino)ethanol.

Analytical Characterization
To confirm the identity and purity of the synthesized compound, a suite of analytical techniques

is employed. Each technique provides unique structural information.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aromatic protons (two doublets in the ~6.8-7.2 ppm region), a singlet for the methoxy
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group (~3.8 ppm), and characteristic multiplets for the three different methylene (CH₂)

groups and the exchangeable N-H and O-H protons.

¹³C NMR Spectroscopy: The carbon NMR will confirm the presence of 10 unique carbon

atoms, including signals for the aromatic carbons, the methoxy carbon, and the three

aliphatic carbons.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should reveal a

prominent molecular ion peak [M+H]⁺ at m/z 182.1176, confirming the molecular weight.[5]

Infrared (IR) Spectroscopy: The IR spectrum provides functional group information, with

expected broad peaks for the O-H and N-H stretches (around 3300-3400 cm⁻¹) and strong

C-O stretches for the ether and alcohol functionalities.

Applications in Research and Drug Development
The true value of 2-((4-Methoxybenzyl)amino)ethanol lies in its utility as a synthetic

intermediate. Its bifunctional nature allows for selective chemical modifications. The existence

of numerous patents associated with this chemical structure underscores its role in the

development of novel compounds.[1]

Core Molecule

Potential Reactions

2-((4-Methoxybenzyl)amino)ethanol

N-Alkylation / Acylation

Amine (N-H) site

O-Acylation / Etherification

Hydroxyl (O-H) site

Intramolecular Cyclization
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Caption: Reactive sites and potential derivatizations.

Pharmaceutical Scaffolding: The amino alcohol motif is a common feature in many

biologically active compounds. This molecule can serve as a starting point for building

libraries of drug candidates through modification at the nitrogen or oxygen atoms.

Ligand Synthesis: The nitrogen and oxygen atoms can act as coordinating sites for metal

ions, making this compound a precursor for developing novel ligands for catalysis or imaging

agents.

Materials Science: Incorporation into polymer backbones via its hydroxyl or amine group can

be used to modify polymer properties, such as hydrophilicity or thermal stability.

Safety and Handling
Proper handling of all chemicals is essential for laboratory safety. 2-((4-
Methoxybenzyl)amino)ethanol is classified as harmful and an irritant.[1]

GHS Hazard Classification
Hazard Class Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [1][7]

Skin Irritation H315 Causes skin irritation [1][7]

Eye Irritation H319
Causes serious eye

irritation
[1][7]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[1]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this chemical in a well-ventilated fume hood to avoid

inhalation of vapors.[7] An emergency eyewash station and safety shower must be readily

accessible.
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Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[8]

Hand Protection: Wear nitrile or other chemically resistant gloves to prevent skin contact.

[7]

Skin and Body Protection: A standard laboratory coat should be worn.

Storage: Store in a tightly sealed container in a cool, dry place, protected from light. For

long-term storage, keeping the container under an inert atmosphere like argon is

recommended.

Spill and First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If

irritation persists, seek medical attention.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[7][8]

Ingestion: If swallowed, call a poison control center or doctor. Rinse mouth. Do not induce

vomiting.[7]

Conclusion
2-((4-Methoxybenzyl)amino)ethanol is a foundational chemical intermediate with a molecular

weight of 181.23 g/mol . Its well-defined structure, accessible synthetic routes, and dual

functional handles make it a valuable resource for chemists in diverse fields. While its direct

applications are limited, its utility as a building block for creating complex, high-value molecules

is significant. Adherence to strict safety protocols is necessary when handling this compound

due to its irritant and harmful nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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